Cas no 63489-71-4 (2-(3-chlorophenyl)propan-1-ol)

2-(3-chlorophenyl)propan-1-ol structure
2-(3-chlorophenyl)propan-1-ol structure
Product Name:2-(3-chlorophenyl)propan-1-ol
CAS No:63489-71-4
MF:C9H11ClO
MW:170.636041879654
CID:1006664
PubChem ID:64326493
Update Time:2025-04-20

2-(3-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-CHLORO-PHENYL)-PROPAN-1-OL
    • 2-(3-chlorophenyl)propan-1-ol
    • 63489-71-4
    • SCHEMBL15842196
    • AKOS013648933
    • 2-(3-chlorophenyl) propan-1-ol
    • RMWJEAVTPAPDOR-UHFFFAOYSA-N
    • Z1222424631
    • G59254
    • EN300-121974
    • CS-0224960
    • MDL: MFCD18908990
    • Inchi: 1S/C9H11ClO/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5,7,11H,6H2,1H3
    • InChI Key: RMWJEAVTPAPDOR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C)CO

Computed Properties

  • Exact Mass: 170.0498427g/mol
  • Monoisotopic Mass: 170.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

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